Cas no 1261917-70-7 (5-Fluoro-2-(2-methoxy-5-trifluoromethylphenyl)benzoic acid)

• Product Name: 5-Fluoro-2-(2-methoxy-5-trifluoromethylphenyl)benzoic acid
• CAS No: 1261917-70-7
• MF: C₁₅H₁₀F₄O₃
• MW: 314.231718540192
• MDL: MFCD18322776
• CID: 2763352
• PubChem ID: 53228595
• Update Time: 2025-11-01

5-Fluoro-2-(2-methoxy-5-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261917-70-7
• 5-Fluoro-2-(2-methoxy-5-trifluoromethylphenyl)benzoic acid, 95%
• MFCD18322776
• DTXSID20692128
• 4-Fluoro-2'-methoxy-5'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid
• 5-FLUORO-2-(2-METHOXY-5-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• 5-Fluoro-2-(2-methoxy-5-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18322776
• Inchi： 1S/C15H10F4O3/c1-22-13-5-2-8(15(17,18)19)6-11(13)10-4-3-9(16)7-12(10)14(20)21/h2-7H,1H3,(H,20,21)
• InChI Key： KRXRJZKTSQPQAZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C1C=CC(=CC=1C(=O)O)F)OC)(F)F

Computed Properties

• Exact Mass: 314.05660683Da
• Monoisotopic Mass: 314.05660683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-Fluoro-2-(2-methoxy-5-trifluoromethylphenyl)benzoic acid

5-Fluoro-2-(2-methoxy-5-trifluoromethylphenyl)benzoic acid (CAS No. 1261917-70-7): A Comprehensive Overview

In the realm of specialty chemicals and pharmaceutical intermediates, 5-Fluoro-2-(2-methoxy-5-trifluoromethylphenyl)benzoic acid (CAS No. 1261917-70-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its fluorinated and methoxy-substituted aromatic rings, is a subject of interest for researchers and industries alike. Its molecular formula, C₁₅H₁₀F₄O₃, reflects a sophisticated design that enables diverse reactivity and functionality.

The growing demand for fluorinated compounds in medicinal chemistry and material science has propelled the study of 5-Fluoro-2-(2-methoxy-5-trifluoromethylphenyl)benzoic acid. Fluorination, a key feature of this molecule, enhances its metabolic stability and bioavailability, making it a valuable candidate for drug development. Recent trends in AI-driven drug discovery and high-throughput screening have further highlighted the importance of such compounds, as they align with the search for novel bioactive molecules.

From a synthetic perspective, CAS No. 1261917-70-7 is often utilized as a building block in the preparation of more complex structures. Its benzoic acid moiety allows for easy derivatization, enabling the creation of esters, amides, and other derivatives. This versatility is particularly relevant in the context of green chemistry, where researchers aim to minimize waste and optimize reaction efficiency. The compound's stability under various conditions also makes it suitable for scalable production.

In the pharmaceutical industry, 5-Fluoro-2-(2-methoxy-5-trifluoromethylphenyl)benzoic acid has been explored for its potential role in targeting specific enzymes or receptors. For instance, its structural analogs have shown promise in modulating inflammatory pathways, a hot topic in the development of next-generation anti-inflammatory drugs. Additionally, the trifluoromethyl group in its structure is known to improve lipophilicity, a critical factor in drug absorption and distribution.

Beyond pharmaceuticals, this compound finds applications in agrochemicals and advanced materials. The incorporation of fluorine atoms into agrochemicals, for example, can enhance their efficacy and environmental persistence. Meanwhile, in materials science, the compound's aromatic and fluorinated components contribute to the development of high-performance polymers and liquid crystals, which are essential for displays and optoelectronic devices.

As the scientific community continues to explore the potential of CAS No. 1261917-70-7, questions about its synthetic routes, safety profile, and commercial availability remain prevalent in search queries. Researchers and manufacturers are particularly interested in optimizing its production to meet the demands of custom synthesis and bulk procurement. Furthermore, the compound's role in precision medicine and targeted therapy is a burgeoning area of investigation.

In conclusion, 5-Fluoro-2-(2-methoxy-5-trifluoromethylphenyl)benzoic acid represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and structural elegance make it a compound worth watching in the coming years. Whether you're a chemist, a pharmacologist, or a materials scientist, understanding this molecule's potential could unlock new opportunities in your field.